(1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride

• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 1-methoxy-N-propan-2-ylbut-3-yn-2-amine;hydrochloride
• InChI: InChI=1S/C8H15NO.ClH/c1-5-8(6-10-4)9-7(2)3;/h1,7-9H,6H2,2-4H3;1H
• InChI Key: SEUWMZYJJXORRH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(COC)C#C.Cl

Description

(1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride: is an organic compound with the molecular formula C8H15NClH It is a derivative of amine hydrochloride and is known for its unique chemical structure, which includes a methoxy group and a butynyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride typically involves the reaction of (1-Methoxybut-3-yn-2-yl)amine with hydrochloric acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be represented as follows:

$$\text{(1-Methoxybut-3-yn-2-yl)amine} + \text{HCl} \rightarrow \text{this compound}$$(1-Methoxybut-3-yn-2-yl)amine+HCl→(1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions: (1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions) can be used under appropriate conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced amines.

Scientific Research Applications

Chemistry: In chemistry, (1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride is used as a building block for the synthesis of more complex molecules. It is also studied for its reactivity and potential as a catalyst in various chemical reactions.

Biology: The compound is investigated for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: In medicine, this compound is explored for its potential therapeutic applications. It may be studied for its effects on specific medical conditions or as a precursor for drug development.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and materials. Its unique chemical properties make it valuable for various industrial applications.

Mechanism of Action

The mechanism of action of (1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

(2-Methylbut-3-yn-2-yl)(propan-2-yl)amine hydrochloride: This compound has a similar structure but with a methyl group instead of a methoxy group.

Methiopropamine: An organic compound structurally related to methamphetamine, with a thiophene group and an alkyl amine substituent.

Uniqueness: (1-Methoxybut-3-yn-2-yl)(propan-2-yl)amine hydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties